Methyl 4-bromo-6-methylpyrimidine-2-carboxylate
Description
Scientific Research Applications
Antiviral Activity of Pyrimidine Derivatives
Research by Hocková et al. (2003) demonstrated the synthesis of 2,4-diaminopyrimidines with substitutions that showed marked inhibition of retrovirus replication, notably human immunodeficiency virus (HIV) and Moloney murine sarcoma virus in cell culture. These compounds, derived from pyrimidine analogs including Methyl 4-bromo-6-methylpyrimidine-2-carboxylate, were synthesized via various alkylation and deprotection steps, highlighting their potential in antiviral therapies (Hocková et al., 2003).
Synthesis of Thiazolo[4,5‐d]pyrimidine Derivatives
Bakavoli, Nikpour, and Rahimizadeh (2006) reported on the synthesis of new thiazolo[4,5-d]pyrimidine derivatives starting from 5-bromo-2,4-dichloro-6-methylpyrimidine, further reacting with ethanolic ammonia and secondary amines. These derivatives showcase the versatility of Methyl 4-bromo-6-methylpyrimidine-2-carboxylate in forming compounds with potential biological activities (Bakavoli, Nikpour, & Rahimizadeh, 2006).
Anticancer and Anti-inflammatory Agents
Rahmouni et al. (2016) developed a novel series of pyrazolopyrimidines derivatives, showcasing anticancer and anti-5-lipoxygenase activities. These compounds were synthesized through the treatment of carboxamide with aromatic aldehydes, indicating the potential use of Methyl 4-bromo-6-methylpyrimidine-2-carboxylate derivatives in medicinal chemistry for developing new therapeutic agents (Rahmouni et al., 2016).
Antimicrobial Activity of Pyrimidine Glycosides
El‐Sayed et al. (2008) explored the synthesis of pyrimidine glycosides with antimicrobial properties, starting from derivatives of ethyl 4-thioxo-3,4-dihydropyrimidine-5-carboxylate and ethyl 4-oxo-3,4-dihydropyrimidine-5-carboxylate. This research further underscores the potential of Methyl 4-bromo-6-methylpyrimidine-2-carboxylate derivatives in the synthesis of biologically active molecules with antimicrobial properties (El‐Sayed et al., 2008).
Synthesis of Benzylpyrimidine Derivatives as α-Blocking Agents
Abdel-Wahab, Mohamed, Amr, and Abdalla (2008) synthesized thiosemicarbazides, triazoles, and Schiff bases from Methyl 2-(thiazol-2-ylcarbamoyl)acetate, demonstrating their potential as antihypertensive α-blocking agents. This highlights the role of Methyl 4-bromo-6-methylpyrimidine-2-carboxylate in the synthesis of compounds with significant therapeutic applications (Abdel-Wahab et al., 2008).
properties
IUPAC Name |
methyl 4-bromo-6-methylpyrimidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2/c1-4-3-5(8)10-6(9-4)7(11)12-2/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFNZUMOTOXBPNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C(=O)OC)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromo-6-methylpyrimidine-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-azepan-1-yl-N-cyclopropyl[1]benzofuro[3,2-d]pyrimidine-2-carboxamide](/img/structure/B2739574.png)
![2-[2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyrido[1,2-a][1,3,5]triazin-4-one](/img/structure/B2739575.png)
![3-(3-Amino-[1,2,4]triazol-1-ylmethyl)-benzoic acid methyl ester](/img/structure/B2739584.png)
